Cas no 1425803-45-7 (Cyclooctyne-O-NHS ester)
Cyclooctyne-O-NHS ester Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dioxopyrrolidin-1-yl 2-(cyclooct-2-ynyloxy)acetate
- Cyclooctyne-O-NHS ester
- 1425803-45-7
- MS-23960
- PD125936
- AT26766
- HY-126517
- SCHEMBL17099917
- CS-0105071
- EN300-19594192
- 2,5-dioxopyrrolidin-1-yl 2-(cyclooct-2-yn-1-yloxy)acetate
- (2,5-dioxopyrrolidin-1-yl) 2-cyclooct-2-yn-1-yloxyacetate
- 2,5-dioxopyrrolidin-1-yl2-(cyclooct-2-ynyloxy)acetate
- AKOS027257139
- AHC80345
- 966-333-7
-
- MDL: MFCD28898688
- Inchi: 1S/C14H17NO5/c16-12-8-9-13(17)15(12)20-14(18)10-19-11-6-4-2-1-3-5-7-11/h11H,1-4,6,8-10H2
- InChI Key: KSXCIPWSNSHGIM-UHFFFAOYSA-N
- SMILES: O(CC(=O)ON1C(CCC1=O)=O)C1C#CCCCCC1
Computed Properties
- Exact Mass: 279.11067264g/mol
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.9Ų
Cyclooctyne-O-NHS ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-126517-10mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 10mg |
¥4000 | 2024-04-20 | |
| MedChemExpress | HY-126517-50mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 50mg |
¥9000 | 2021-05-07 | |
| MedChemExpress | HY-126517-100mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 100mg |
¥7500 | 2024-04-20 | |
| ChemScence | CS-0105071-10mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 10mg |
$400.0 | 2021-09-02 | |
| ChemScence | CS-0105071-100mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 100mg |
$750.0 | 2021-09-02 | |
| ChemScence | CS-0105071-500mg |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 500mg |
$1800.0 | 2021-09-02 | |
| ChemScence | CS-0105071-1g |
Cyclooctyne-O-NHS ester |
1425803-45-7 | ≥98.0% | 1g |
$2600.0 | 2021-09-02 | |
| TRC | D495545-10mg |
2,5-Dioxopyrrolidin-1-yl 2-(Cyclooct-2-ynyloxy)acetate |
1425803-45-7 | 10mg |
$190.00 | 2023-05-18 | ||
| TRC | D495545-50mg |
2,5-Dioxopyrrolidin-1-yl 2-(Cyclooct-2-ynyloxy)acetate |
1425803-45-7 | 50mg |
$873.00 | 2023-05-18 | ||
| TRC | D495545-100mg |
2,5-Dioxopyrrolidin-1-yl 2-(Cyclooct-2-ynyloxy)acetate |
1425803-45-7 | 100mg |
$1499.00 | 2023-05-18 |
Cyclooctyne-O-NHS ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Cyclooctyne-O-NHS ester
Cyclooctyne-O-NHS Ester (CAS No. 1425803-45-7): A Versatile Tool in Modern Bioconjugation Chemistry
The Cyclooctyne-O-NHS ester (CAS No. 1425803-45-7) is a highly significant reagent in the field of bioconjugation chemistry, playing a pivotal role in the development of novel biomaterials and therapeutic agents. This compound, characterized by its cyclooctyne core and NHS (N-hydroxysuccinimide) ester functionality, has garnered considerable attention due to its unique reactivity and broad applicability in various biochemical and pharmaceutical applications.
In recent years, the Cyclooctyne-O-NHS ester has been extensively utilized in the construction of bioconjugates, particularly through its participation in copper-free strain-catalyzed cycloaddition reactions, commonly known as Cu-free click chemistry. This methodological approach has revolutionized the field by enabling efficient and selective conjugation of biomolecules such as peptides, proteins, and nucleic acids without the need for toxic metal catalysts. The reaction between cyclooctyne derivatives and azides is highly favorable due to its high yield, mild conditions, and minimal side reactions, making it an ideal choice for both academic research and industrial applications.
One of the most compelling aspects of the Cyclooctyne-O-NHS ester is its ability to facilitate the rapid formation of stable triazole linkages under physiological conditions. This property has been leveraged in numerous studies aiming to develop novel drug delivery systems, where targeted bioconjugates are essential for improving therapeutic efficacy and reducing off-target effects. For instance, researchers have employed this compound to create site-specific protein modifications, enabling precise control over protein function and localization within biological systems.
The utility of the Cyclooctyne-O-NHS ester extends beyond simple bioconjugation applications. It has been instrumental in the development of advanced imaging agents, where fluorescently labeled biomolecules are conjugated to visualize biological processes in real-time. The high reactivity of cyclooctyne allows for rapid incorporation of fluorophores or other functional groups, enhancing the sensitivity and resolution of imaging techniques such as fluorescence microscopy and positron emission tomography (PET).
Moreover, the Cyclooctyne-O-NHS ester has found applications in the field of diagnostics, particularly in the development of biosensors and diagnostic kits. Its ability to form stable conjugates with antibodies, enzymes, and other biomolecules has enabled the creation of highly sensitive detection platforms for various diseases. These biosensors leverage the specificity of antibodies coupled with the efficiency of click chemistry to detect disease biomarkers with remarkable accuracy.
In drug discovery, the Cyclooctyne-O-NHS ester has been used to generate libraries of bioconjugated compounds for high-throughput screening. By incorporating diverse functional groups into a common cyclooctyne scaffold, researchers can explore a wide range of chemical spaces rapidly. This approach has accelerated the identification of lead compounds with potential therapeutic activity, streamlining the drug development pipeline.
The adaptability of the Cyclooctyne-O-NHS ester also makes it a valuable tool in synthetic organic chemistry. Its reactivity allows for seamless integration into complex molecular architectures, enabling chemists to design intricate molecules with tailored properties. This flexibility has been exploited in the synthesis of novel catalysts and ligands that enhance reaction efficiency and selectivity.
Recent advancements in biotechnology have further expanded the applications of the Cyclooctyne-O-NHS ester. For example, it has been utilized in gene editing technologies to modify nucleic acid sequences with high precision. By conjugating nucleic acid analogs or modifying DNA/RNA strands using this compound, researchers can develop innovative strategies for treating genetic disorders.
The environmental impact of using compounds like the Cyclooctyne-O-NHS ester is also a critical consideration. Due to its high efficiency and minimal waste generation during reactions, it represents an environmentally friendly alternative to traditional synthetic methods. This aligns with global efforts to promote sustainable chemistry practices that reduce hazardous waste and energy consumption.
In conclusion, the Cyclooctyne-O-NHS ester (CAS No. 1425803-45-7) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique chemical properties have enabled groundbreaking advancements in bioconjugation chemistry, diagnostics, drug discovery, and synthetic organic chemistry. As research continues to evolve, it is likely that this compound will continue to play a central role in shaping future innovations in biomedical science.
1425803-45-7 (Cyclooctyne-O-NHS ester) Related Products
- 260428-99-7(2,5-Dioxopyrrolidin-1-yl 2-(2-(2-methoxyethoxy)ethoxy)acetate)
- 211746-85-9(Heptaoxatricosanedioic Acid Bis(N-Hydroxysuccinimide) Ester)
- 373614-12-1(2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis-)
- 92451-01-9(Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy-)
- 74549-11-4(2,5-PYRROLIDINEDIONE, 1-[(1-OXO-2-HEXYNYL)OXY]-)
- 74549-09-0(2,5-PYRROLIDINEDIONE, 1-[(1-OXO-2-TETRADECYNYL)OXY]-)
- 74548-88-2(2,5-Pyrrolidinedione, 1-[(1-oxo-2-octadecynyl)oxy]-)
- 1161883-51-7(Propargyl-PEG4-O-C1-NHS ester)
- 658052-14-3(2,5-Pyrrolidinedione, 1-[[(1,1-dimethylethoxy)acetyl]oxy]-)
- 74549-05-6(2,5-PYRROLIDINEDIONE, 1-[(1-OXO-2-OCTYNYL)OXY]-)